4-Ethyl-4-methyltetrahydro-1,2,3-oxathiazine 2,2-dioxide

• Molecular Formula: C6H13NO3S
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 4-ethyl-4-methyloxathiazinane 2,2-dioxide
• InChI: InChI=1S/C6H13NO3S/c1-3-6(2)4-5-10-11(8,9)7-6/h7H,3-5H2,1-2H3
• InChI Key: MFFRTUKQYVJKAI-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCOS(=O)(=O)N1)C

Description

4-Ethyl-4-methyltetrahydro-1,2,3-oxathiazine 2,2-dioxide is a useful research compound. Its molecular formula is C6H13NO3S and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3-methylpentyl sulfamate from Step 1 (1.25 mmol) in 8 mL of dichloromethane was added sequentially MgO (116 mg, 30 mmol), PhI(OAc)2 (443 mg 1.4 mmol), and Rh2(oct)4 (20 mg, 0.025 mmol). The suspension was stirred vigorously and heated at 40° C. for 3 h. The reaction mixture was cooled to room temperature, diluted with 20 mL of dichloromethane, and filtered through a pad of Celite then concentrated. The crude product was purified by multiple flash chromatographies (5% ethyl acetate/dichloromethane) to give 4-ethyl-4-methyltetrahydro-1,2,3-oxathiazine 2,2-dioxide.